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Compound of Interest

Compound Name:
Biotin-PEG7-C2-NH-Vidarabine-S-

CH3

Cat. No.: B12419458 Get Quote

In-Depth Technical Guide: Biotin-PEG7-C2-NH-
Vidarabine-S-CH3
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

potential applications of Biotin-PEG7-C2-NH-Vidarabine-S-CH3, a specialized chemical probe

used in advanced biological research, particularly in the field of targeted protein degradation.

Core Molecular Data
Biotin-PEG7-C2-NH-Vidarabine-S-CH3 is a complex, heterobifunctional molecule. The

quantitative data for this compound are summarized below.

Property Value

Molecular Formula C37H62N8O12S2

Molecular Weight 875.06 g/mol
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Biotin-PEG7-C2-NH-Vidarabine-S-CH3 is a PEG-based linker that incorporates the

adenosine analog, Vidarabine.[1][2] Vidarabine is an antiviral agent known to be active against

herpes simplex and varicella zoster viruses.[1][2] In the context of this molecule, Vidarabine

serves as a ligand for a target protein of interest. The biotin moiety allows for affinity-based

applications, while the polyethylene glycol (PEG) linker provides spacing and improves

solubility.

The primary application of this molecule is in the development of Proteolysis Targeting

Chimeras (PROTACs). PROTACs are novel therapeutic modalities that utilize the cell's own

ubiquitin-proteasome system to selectively degrade target proteins.

Role in PROTAC Technology
A PROTAC molecule is comprised of three key components: a ligand that binds to a target

protein of interest (POI), a ligand that recruits an E3 ubiquitin ligase, and a chemical linker that

connects the two. Biotin-PEG7-C2-NH-Vidarabine-S-CH3 is designed to function as a

component of a PROTAC, where Vidarabine acts as the POI-binding ligand. The other end of

the molecule would be conjugated to an E3 ligase ligand to form a complete PROTAC.

The general mechanism of action for a PROTAC is illustrated in the signaling pathway diagram

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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